Cas no 45458-31-9 (Pyridinium, 1-amino-)

Pyridinium, 1-amino-, is a nitrogen-containing heterocyclic compound characterized by a positively charged pyridinium ring with an amino substituent at the 1-position. This structure imparts unique reactivity, making it valuable in organic synthesis and catalysis. Its cationic nature enhances solubility in polar solvents, facilitating its use in aqueous or protic reaction systems. The amino group provides a versatile handle for further functionalization, enabling applications in the development of pharmaceuticals, agrochemicals, and specialty materials. The compound’s stability under mild conditions and compatibility with diverse reaction environments make it a practical intermediate for researchers exploring nitrogen-rich molecular architectures.

Pyridinium, 1-amino- structure

Product Name:Pyridinium, 1-amino-

CAS No:45458-31-9

MF:C₅H₇N₂

MW:95.1224806308746

MDL:MFCD00051893

CID:2692250

PubChem ID:413556

Update Time:2025-06-07

Pyridinium, 1-amino- Chemical and Physical Properties

Names and Identifiers

- pyridin-1-ium-1-amine
- 45458-31-9
- Pyridinium, 1-amino-
- DTXCID40279839
- PFZCOWLKXHIVII-UHFFFAOYSA-N
- 1-AMINOPYRIDIN-1-IUM
- aminopyridinium
- DTXSID20328733
- MDL： MFCD00051893
- Inchi： 1S/C5H7N2/c6-7-4-2-1-3-5-7/h1-5H,6H2/q+1
- InChI Key： PFZCOWLKXHIVII-UHFFFAOYSA-N
- SMILES： [N+]1(C=CC=CC=1)N

Computed Properties

Exact Mass: 95.061
Monoisotopic Mass: 95.061
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 7
Rotatable Bond Count: 0
Complexity: 48
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: _0.3
Topological Polar Surface Area: 29.9Å²

Pyridinium, 1-amino- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	K11151-10g	1-Aminopyridinium Iodide HBr salt	45458-31-9	95%	10g	$140	2024-05-24
eNovation Chemicals LLC	K11151-25g	1-Aminopyridinium Iodide HBr salt	45458-31-9	95%	25g	$180	2024-05-24
eNovation Chemicals LLC	K11151-50g	1-Aminopyridinium Iodide HBr salt	45458-31-9	95%	50g	$280	2024-05-24
eNovation Chemicals LLC	K11151-100g	1-Aminopyridinium Iodide HBr salt	45458-31-9	95%	100g	$396	2024-05-24
eNovation Chemicals LLC	K11151-500g	1-Aminopyridinium Iodide HBr salt	45458-31-9	95%	500g	$1980	2024-05-24
eNovation Chemicals LLC	K11151-10g	1-Aminopyridinium Iodide HBr salt	45458-31-9	95%	10g	$140	2025-02-24
eNovation Chemicals LLC	K11151-100g	1-Aminopyridinium Iodide HBr salt	45458-31-9	95%	100g	$396	2025-02-24
eNovation Chemicals LLC	K11151-25g	1-Aminopyridinium Iodide HBr salt	45458-31-9	95%	25g	$180	2025-02-24
eNovation Chemicals LLC	K11151-500g	1-Aminopyridinium Iodide HBr salt	45458-31-9	95%	500g	$1980	2025-02-24
eNovation Chemicals LLC	K11151-50g	1-Aminopyridinium Iodide HBr salt	45458-31-9	95%	50g	$280	2025-02-24